Cas no 1337882-16-2 (3-aminoisoquinoline-5-carbonitrile)

• Product name: 3-aminoisoquinoline-5-carbonitrile
• CAS No: 1337882-16-2
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 1233986
• PubChem ID: 71742573

3-aminoisoquinoline-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-aminoisoquinoline-5-carbonitrile
• 1337882-16-2
• DTXSID80857231

• MDL： MFCD22380174
• Inchi： InChI=1S/C10H7N3/c11-5-7-2-1-3-8-6-13-10(12)4-9(7)8/h1-4,6H,(H2,12,13)
• InChI Key： VJVWVPFLMISDEQ-UHFFFAOYSA-N
• SMILES： C1=CC2=CN=C(C=C2C(=C1)C#N)N

Computed Properties

• Exact Mass: 169.063997236g/mol
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives